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Compound of Interest

Compound Name: Dimethyl fumarate-2,3-D2

Cat. No.: B108336 Get Quote

In-Depth Technical Guide: Physical
Characteristics of Dimethyl Fumarate-2,3-D2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical characteristics of

Dimethyl fumarate-2,3-D2, specifically its melting and boiling points. The information is

presented to support research and development activities where this deuterated isotopologue

is of interest.

Core Physical Properties
Dimethyl fumarate-2,3-D2 is a deuterated form of Dimethyl fumarate, where the two hydrogen

atoms on the fumarate backbone have been replaced with deuterium. This isotopic substitution

is of significant interest in drug metabolism and pharmacokinetic (DMPK) studies, as well as in

mechanistic studies of the parent compound. The physical properties of this isotopically labeled

molecule are crucial for its proper handling, formulation, and analysis.

Quantitative Data Summary
The melting and boiling points of Dimethyl fumarate-2,3-D2 are summarized in the table

below. These values are consistent across multiple suppliers and databases. For comparison,

the corresponding values for the non-deuterated Dimethyl fumarate are also provided.
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Physical Property Dimethyl fumarate-2,3-D2
Dimethyl fumarate (non-
deuterated)

Melting Point 102-106 °C[1][2] 102-105 °C[3][4][5][6]

Boiling Point 192-193 °C[1][2] 192-193 °C[3][5][6]

The data indicates that the deuteration at the 2 and 3 positions of the fumarate backbone does

not significantly alter the melting or boiling point of the molecule compared to its non-

deuterated counterpart.

Experimental Protocols for Determination of
Physical Characteristics
The following outlines a generalized experimental methodology for the determination of the

melting and boiling points of a solid compound such as Dimethyl fumarate-2,3-D2.

Melting Point Determination using a Digital Melting Point
Apparatus
A common and accurate method for determining the melting point of a crystalline solid is

through the use of a digital melting point apparatus, such as a Melt Station.

Methodology:

Sample Preparation: A small, dry sample of Dimethyl fumarate-2,3-D2 is finely powdered.

The powdered sample is then packed into a capillary tube to a height of 2-3 mm.[7]

Apparatus Setup: The capillary tube containing the sample is placed into the heating block of

the melting point apparatus.[7]

Heating: The apparatus is programmed to heat at a controlled rate. An initial rapid heating

phase can be employed to approach the expected melting point, followed by a slower

heating rate (e.g., 1-2 °C per minute) as the temperature nears the melting range.[7][8]

Observation and Recording: The sample is observed through a magnifying lens. The

temperature at which the first liquid is observed is recorded as the beginning of the melting
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range. The temperature at which the entire sample becomes a clear liquid is recorded as the

end of the melting range.[7][8]

Boiling Point Determination
Due to the relatively high boiling point of Dimethyl fumarate-2,3-D2, determination would

typically be performed under reduced pressure to prevent decomposition, and the boiling point

at atmospheric pressure would be extrapolated. However, a simplified method at atmospheric

pressure is described below.

Methodology:

Apparatus Setup: A small quantity of Dimethyl fumarate-2,3-D2 is placed in a small test

tube or a distillation flask. A thermometer is positioned so that the top of the bulb is level with

the side arm of the flask.

Heating: The sample is heated gently in a heating mantle or an oil bath.

Observation and Recording: The temperature is monitored as the liquid begins to boil and a

reflux ring of condensate is observed rising up the flask. The temperature at which the vapor

temperature remains constant while the liquid is boiling is recorded as the boiling point.

Workflow for Physical Characterization
The logical flow for determining the physical characteristics of a compound like Dimethyl
fumarate-2,3-D2 is depicted in the following diagram.
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Workflow for Physical Characterization
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Caption: Workflow for Determining the Physical Characteristics of Dimethyl fumarate-2,3-D2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b108336?utm_src=pdf-body-img
https://www.benchchem.com/product/b108336?utm_src=pdf-body
https://www.benchchem.com/product/b108336?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Dimethyl fumarate-2,3-d2｜lookchem [lookchem.com]

2. DIMETHYL FUMARATE-2,3-D2 | 23057-98-9 [chemicalbook.com]

3. Dimethyl fumarate, 99% | Fisher Scientific [fishersci.ca]

4. Dimethyl Fumarate - LKT Labs [lktlabs.com]

5. Dimethyl fumarate - Wikipedia [en.wikipedia.org]

6. Dimethyl fumarate, 99% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.com]

7. ursinus.edu [ursinus.edu]

8. chem.ucalgary.ca [chem.ucalgary.ca]

To cite this document: BenchChem. [Physical characteristics of Dimethyl fumarate-2,3-D2
(melting point, boiling point).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108336#physical-characteristics-of-dimethyl-
fumarate-2-3-d2-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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